84-11-7

Phenanthrenequinone

In Stock

• CAS RN:
• 84-11-7

• Formula:
• C14H8O2

• InChI:
• InChI=1S/C14H8O2/c15-13-11-7-3-1-5-9(11)10-6-2-4-8-12(10)14(13)16/h1-8H

• InChIKey:
• YYVYAPXYZVYDHN-UHFFFAOYSA-N

• The quinones of polycyclic aromatic hydrocarbons are present in abundance in all burnt organic material. On being used to passivate silicon surfaces, it reacts with the dangling bonds on the surface via a heteroatomic Diels-Alder reaction. On account of the Π -electron conjugation, the semi conducting nature of the silicon is unaffected.
  9,10-phenanthroquinone is a member of phenanthrenes.
  

3-Azabicyclo[4.2.1]nonane

In Stock

• CAS RN:
• 284-11-7

• Formula:
• C8H15N

• InChI:
• InChI=1S/C8H15N/c1-2-8-5-7(1)3-4-9-6-8/h7-9H,1-6H2

• InChIKey:
• QVHPIHIFORFCJG-UHFFFAOYSA-N

• 3-Azabicyclo[4.2.1]nonane is a useful research compound. Its molecular formula is C8H15N and its molecular weight is 125.21 g/mol. The purity is usually 95%.

Neocuproine

In Stock

• CAS RN:
• 484-11-7

• Formula:
• C14H12N2

• InChI:
• InChI=1S/C14H12N2/c1-9-3-5-11-7-8-12-6-4-10(2)16-14(12)13(11)15-9/h3-8H,1-2H3

• InChIKey:
• IYRGXJIJGHOCFS-UHFFFAOYSA-N

• Neocuproine is a phenanthroline compound that is used as a chelating agent in a wide array of transition metal-catalyzed reactions. It can also be used in the synthesis of aryl ketones.
  Neocuproine is a member of the class of phenanthrolines that is 1,10-phenanthroline bearing two methyl substituents at positions 2 and 9. It has a role as a chelator.
  

tiapride-N-oxide

In Stock

• CAS RN:
• 63484-11-7

• Formula:
• C15H24N2O5S

• InChI:
• InChI=1S/C15H24N2O5S/c1-5-17(19,6-2)10-9-16-15(18)13-11-12(23(4,20)21)7-8-14(13)22-3/h7-8,11H,5-6,9-10H2,1-4H3,(H,16,18)

• InChIKey:
• HQQARYRCDMYLHW-UHFFFAOYSA-N

• Tiapride-N-oxide is a useful research compound. Its molecular formula is C15H24N2O5S and its molecular weight is 344.4 g/mol. The purity is usually 95%.

5,6-Dibromopyridin-2-amine

In Stock

• CAS RN:
• 89284-11-7

• Formula:
• C5H4Br2N2

• InChI:
• InChI=1S/C5H4Br2N2/c6-3-1-2-4(8)9-5(3)7/h1-2H,(H2,8,9)

• InChIKey:
• SETWFMYLBKUBKF-UHFFFAOYSA-N

• 5,6-Dibromopyridin-2-amine is a useful research compound. Its molecular formula is C5H4Br2N2 and its molecular weight is 251.91 g/mol. The purity is usually 95%.

2-Methyl-6-(prop-2-en-1-yloxy)pyridine

In Stock

• CAS RN:
• 39984-11-7

• Formula:
• C9H11NO

• InChI:
• InChI=1S/C9H11NO/c1-3-7-11-9-6-4-5-8(2)10-9/h3-6H,1,7H2,2H3

• InChIKey:
• LTUFNVFXCPVVAR-UHFFFAOYSA-N

• 2-Methyl-6-(prop-2-en-1-yloxy)pyridine is a useful research compound. Its molecular formula is C9H11NO and its molecular weight is 149.193. The purity is usually 95%.

(4-Chloro-3-methylphenoxy)acetyl chloride

In Stock

• CAS RN:
• 39784-11-7

• Formula:
• C9H8Cl2O2

• InChI:
• InChI=1S/C9H8Cl2O2/c1-6-4-7(2-3-8(6)10)13-5-9(11)12/h2-4H,5H2,1H3

• InChIKey:
• AWRKVXYENKPUPW-UHFFFAOYSA-N

• (4-Chloro-3-methylphenoxy)acetyl chloride is a useful research compound. Its molecular formula is C9H8Cl2O2 and its molecular weight is 219.06 g/mol. The purity is usually 95%.

Diethyl 2-(4-ethoxyphenyl)-2-ethylpropanedioate

In Stock

• CAS RN:
• 55784-11-7

• Formula:
• C17H24O5

• InChI:
• InChI=1S/C17H24O5/c1-5-17(15(18)21-7-3,16(19)22-8-4)13-9-11-14(12-10-13)20-6-2/h9-12H,5-8H2,1-4H3

• InChIKey:
• VJYAJCZEUGCPEH-UHFFFAOYSA-N

• Diethyl 2-(4-ethoxyphenyl)-2-ethylpropanedioate, also known as Diethyl 2-(4-ethoxyphenyl)-2-ethylpropanedioate, is a useful research compound. Its molecular formula is C17H24O5 and its molecular weight is 308.4 g/mol. The purity is usually 95%.

Crotocin

• CAS RN:
• 21284-11-7

• Formula:
• C19H24O5

• InChI:
• InChI=1S/C19H24O5/c1-5-6-14(20)23-12-8-13-19(9-21-19)18(12,4)17(3)11(22-13)7-10(2)15-16(17)24-15/h5-7,11-13,15-16H,8-9H2,1-4H3/b6-5-/t11-,12-,13-,15+,16+,17-,18?,19+/m1/s1

• InChIKey:
• LAQCZBYXNRANFU-PMKNNYEISA-N

• Crotocin, also known as Crotocin, is a useful research compound. Its molecular formula is C19H24O5 and its molecular weight is 332.4 g/mol. The purity is usually 95%.

2-(2-Bromophenyl)-4'-cyanoacetophenone

In Stock

• CAS RN:
• 898784-11-7

• Formula:
• C15H10BrNO

• InChI:
• InChI=1S/C15H10BrNO/c16-14-4-2-1-3-13(14)9-15(18)12-7-5-11(10-17)6-8-12/h1-8H,9H2

• InChIKey:
• XFWFAQYYNUKYEQ-UHFFFAOYSA-N

• 2-(2-Bromophenyl)-4'-cyanoacetophenone is a useful research compound. Its molecular formula is C15H10BrNO and its molecular weight is 300.15 g/mol. The purity is usually 95%.

(2R,3S)-2,3-Epoxybutanedioic acid 1-ethyl ester

Usually In Stock

• CAS RN:
• 149884-11-7

• Formula:
• C₆H₈O₅

• (2R,3S)-2,3-Epoxybutanedioic acid 1-ethyl ester is a useful research compound. Its molecular formula is C₆H₈O₅ and its molecular weight is 160.12. The purity is usually 95%.

De-N-acetyllysoGM1

• CAS RN:
• 152784-11-7

• Formula:
• C53H97N3O28

• InChI:
• InChI=1S/C53H97N3O28/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-26(62)25(54)24-75-49-41(71)39(69)43(31(22-60)78-49)80-51-42(72)47(84-53(52(73)74)18-27(63)33(55)46(83-53)35(65)28(64)19-57)44(32(23-61)79-51)81-48-34(56)45(37(67)30(21-59)76-48)82-50-40(70)38(68)36(66)29(20-58)77-50/h16-17,25-51,57-72H,2-15,18-24,54-56H2,1H3,(H,73,74)/b17-16+/t25?,26?,27-,28?,29+,30+,31+,32+,33+,34+,35?,36-,37-,38-,39+,40+,41+,42+,43+,44-,45+,46+,47+,48-,49+,50-,51-,53-/m0/s1

• InChIKey:
• RINPOXNCRXGFAV-LPKLQDSVSA-N

• Wild 20 is a breakdown product of G(M1) ganglioside;  has antiplatelet effect & prolonged bleeding time without interfering with the coagulative or fibrinolytic processes.

1-(3-Hydroxy-8-azabicyclo[3.2.1]oct-8-yl)ethanone

• CAS RN:
• 194784-11-7

• Formula:
• C9H15NO2

• InChI:
• InChI=1S/C9H15NO2/c1-6(11)10-7-2-3-8(10)5-9(12)4-7/h7-9,12H,2-5H2,1H3

• InChIKey:
• OSKMTRDBLAVUMD-UHFFFAOYSA-N

• 1-(3-Hydroxy-8-azabicyclo[3.2.1]oct-8-yl)ethanone, also known as 1-(3-Hydroxy-8-azabicyclo[3.2.1]oct-8-yl)ethanone, is a useful research compound. Its molecular formula is C9H15NO2 and its molecular weight is 169.22 g/mol. The purity is usually 95%.

2-[Methyl-(1-pyrazin-2-ylazetidin-3-yl)amino]acetamide

Usually In Stock

• CAS RN:
• 2379984-11-7

• Formula:
• C10H15N5O

• InChI:
• InChI=1S/C10H15N5O/c1-14(7-9(11)16)8-5-15(6-8)10-4-12-2-3-13-10/h2-4,8H,5-7H2,1H3,(H2,11,16)

• InChIKey:
• KGIAHFWBYNNEPB-UHFFFAOYSA-N

• 2-[Methyl-(1-pyrazin-2-ylazetidin-3-yl)amino]acetamide is a useful research compound. Its molecular formula is C10H15N5O and its molecular weight is 221.264. The purity is usually 95%.

(Prop-2-en-1-yl)({[3-(trifluoromethyl)phenyl]methyl})amine

In Stock

• CAS RN:
• 1019484-11-7

• Formula:
• C11H12F3N

• InChI:
• InChI=1S/C11H12F3N/c1-2-6-15-8-9-4-3-5-10(7-9)11(12,13)14/h2-5,7,15H,1,6,8H2

• InChIKey:
• DIIKPHVCAARSQW-UHFFFAOYSA-N

• (Prop-2-en-1-yl)({[3-(trifluoromethyl)phenyl]methyl})amine is a useful research compound. Its molecular formula is C11H12F3N and its molecular weight is 215.21 g/mol. The purity is usually 95%.

2-(4-oxothieno[3,2-c]pyridin-5(4H)-yl)-N-[4-(trifluoromethoxy)phenyl]acetamide

In Stock

• CAS RN:
• 1116084-11-7

• Formula:
• C23H26N2O5S

• InChI:
• InChI=1S/C23H26N2O5S/c1-3-17-10-11-20-18(14-17)15-21(31(28,29)19-8-5-4-6-9-19)23(27)25(20)16-22(26)24-12-7-13-30-2/h4-6,8-11,14-15H,3,7,12-13,16H2,1-2H3,(H,24,26)

• InChIKey:
• VACWAGWMLUYYLF-UHFFFAOYSA-N

• 2-(4-oxothieno[3,2-c]pyridin-5(4H)-yl)-N-[4-(trifluoromethoxy)phenyl]acetamide is a useful research compound. Its molecular formula is C23H26N2O5S and its molecular weight is 442.53. The purity is usually 95%.

4-Methoxy-6-methyl-2-(piperidin-3-yloxy)pyrimidine

In Stock

• CAS RN:
• 1564584-11-7

• Formula:
• C11H17N3O2

• InChI:
• InChI=1S/C11H17N3O2/c1-8-6-10(15-2)14-11(13-8)16-9-4-3-5-12-7-9/h6,9,12H,3-5,7H2,1-2H3

• InChIKey:
• YUUPJEDLSNLYNG-UHFFFAOYSA-N

• 4-Methoxy-6-methyl-2-(piperidin-3-yloxy)pyrimidine is a useful research compound. Its molecular formula is C11H17N3O2 and its molecular weight is 223.276. The purity is usually 95%.

3-(4-chloro-3-fluorophenyl)-1-((1R,5S)-3-(methylsulfonyl)-8-azabicyclo[3.2.1]octan-8-yl)propan-1-one

In Stock

• CAS RN:
• 1705784-11-7

• Formula:
• C17H21ClFNO3S

• InChI:
• InChI=1S/C17H21ClFNO3S/c1-24(22,23)14-9-12-4-5-13(10-14)20(12)17(21)7-3-11-2-6-15(18)16(19)8-11/h2,6,8,12-14H,3-5,7,9-10H2,1H3

• InChIKey:
• NODHQULUHWBECU-UHFFFAOYSA-N

• 3-(4-chloro-3-fluorophenyl)-1-((1R,5S)-3-(methylsulfonyl)-8-azabicyclo[3.2.1]octan-8-yl)propan-1-one is a useful research compound. Its molecular formula is C17H21ClFNO3S and its molecular weight is 373.87. The purity is usually 95%.

N-(2-(cyclohex-1-en-1-yl)ethyl)-3-(pyridin-2-yloxy)benzamide

In Stock

• CAS RN:
• 1797084-11-7

• Formula:
• C20H22N2O2

• InChI:
• InChI=1S/C20H22N2O2/c23-20(22-14-12-16-7-2-1-3-8-16)17-9-6-10-18(15-17)24-19-11-4-5-13-21-19/h4-7,9-11,13,15H,1-3,8,12,14H2,(H,22,23)

• InChIKey:
• LEIAGKUUCRZZRW-UHFFFAOYSA-N

• N-(2-(cyclohex-1-en-1-yl)ethyl)-3-(pyridin-2-yloxy)benzamide is a useful research compound. Its molecular formula is C20H22N2O2 and its molecular weight is 322.408. The purity is usually 95%.

5-(Bromodifluoromethyl)-3-(3-chloro-5-(trifluoromethyl)pyridin-2-yl)-1,2,4-oxadiazole

In Stock

• CAS RN:
• 1823184-11-7

• Formula:
• C9H2BrClF5N3O

• InChI:
• InChI=1S/C9H2BrClF5N3O/c10-8(12,13)7-18-6(19-20-7)5-4(11)1-3(2-17-5)9(14,15)16/h1-2H

• InChIKey:
• SIKVPSOISVYOIU-UHFFFAOYSA-N

• 5-(Bromodifluoromethyl)-3-(3-chloro-5-(trifluoromethyl)pyridin-2-yl)-1,2,4-oxadiazole is a useful research compound. Its molecular formula is C9H2BrClF5N3O and its molecular weight is 378.48 g/mol. The purity is usually 95%.

(4-(2H-1,2,3-triazol-2-yl)piperidin-1-yl)(4-methylthiazol-5-yl)methanone

In Stock

• CAS RN:
• 2201284-11-7

• Formula:
• C12H15N5OS

• InChI:
• InChI=1S/C12H15N5OS/c1-9-11(19-8-13-9)12(18)16-6-2-10(3-7-16)17-14-4-5-15-17/h4-5,8,10H,2-3,6-7H2,1H3

• InChIKey:
• SZBQVDZOTBRLDN-UHFFFAOYSA-N

• (4-(2H-1,2,3-triazol-2-yl)piperidin-1-yl)(4-methylthiazol-5-yl)methanone is a useful research compound. Its molecular formula is C12H15N5OS and its molecular weight is 277.35. The purity is usually 95%.

Tert-butyl 2-amino-6-bromo-4-methoxybenzoate

Usually In Stock

• CAS RN:
• 2248284-11-7

• Formula:
• C12H16BrNO3

• InChI:
• InChI=1S/C12H16BrNO3/c1-12(2,3)17-11(15)10-8(13)5-7(16-4)6-9(10)14/h5-6H,14H2,1-4H3

• InChIKey:
• ROTTWMLYCDFQRB-UHFFFAOYSA-N

• Tert-butyl 2-amino-6-bromo-4-methoxybenzoate is a useful research compound. Its molecular formula is C12H16BrNO3 and its molecular weight is 302.168. The purity is usually 95%.